Cas no 31909-58-7 (3-(2-furyl)-3-oxo-propanenitrile)
31909-58-7 structure
Product Name:3-(2-furyl)-3-oxo-propanenitrile
CAS No:31909-58-7
MF:C7H5NO2
MW:135.120101690292
MDL:MFCD00052210
CID:88939
PubChem ID:141671
Update Time:2024-10-30
3-(2-furyl)-3-oxo-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Furoylacetonitrile
- β-oxo-2-Furanpropanenitrile
- 3-(Fur-2-yl)-3-oxopropanenitrile
- 3-(furan-2-yl)-3-oxopropanenitrile
- (3-furan-2-yl)-3-oxo-propionitrile
- 3-(2-furyl)-3-oxopropanenitrile
- AM10033
- 2-(2-furanoyl)acetonitrile
- HMS1750E20
- 2-furoyl acetonitrile
- EN300-14058
- 2-Furoylacetonitrile, 97%
- 3-Furan-2-yl-3-oxo-propionitrile
- 2-furanoylacetonitrile
- SB61243
- AKOS000206984
- RZNSHBXVTAHWPP-UHFFFAOYSA-
- 31909-58-7
- InChI=1/C7H5NO2/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5H,3H2
- CS-W013361
- FT-0604166
- Z96092816
- STR07414
- W11912
- SCHEMBL135923
- 3-furan-2-yl-3-oxopropanenitrile
- beta-oxo-2-furanepropanenitrile
- 2-cyanoacetylfuran
- beta-oxo-2-Furanpropanenitrile
- A5750
- J-018568
- F2135-1131
- MFCD00052210
- DTXSID90185759
- 3-(2-furyl)-3-oxo-propanenitrile
-
- MDL： MFCD00052210
- Inchi： 1S/C7H5NO2/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5H,3H2
- InChI Key： RZNSHBXVTAHWPP-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C(CC#N)=O
- BRN： 111902
Computed Properties
- Exact Mass: 135.03200
- Monoisotopic Mass: 135.032028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 54
Experimental Properties
- Color/Form: White to bright brown powder
- Density: 1.3124 (rough estimate)
- Melting Point: 81-85 °C (lit.)
- Boiling Point: 248.79°C (rough estimate)
- Flash Point: 133.6°C
- Refractive Index: 1.5800 (estimate)
- PSA: 54.00000
- LogP: 1.37598
- Solubility: Not determined
3-(2-furyl)-3-oxo-propanenitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
3-(2-furyl)-3-oxo-propanenitrile Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-(2-furyl)-3-oxo-propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F864010-1g |
β-oxo-2-Furanpropanenitrile |
31909-58-7 | 1g |
$ 135.00 | 2022-06-04 | ||
| TRC | F864010-10g |
β-oxo-2-Furanpropanenitrile |
31909-58-7 | 10g |
$ 1090.00 | 2022-06-04 | ||
| Chemenu | CM323207-100g |
3-(Furan-2-yl)-3-oxopropanenitrile |
31909-58-7 | 95% | 100g |
$604 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F917143-1g |
2-Furoylacetonitrile |
31909-58-7 | 98% | 1g |
￥269.10 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F917143-5g |
2-Furoylacetonitrile |
31909-58-7 | 98% | 5g |
￥1,078.20 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F917143-25g |
2-Furoylacetonitrile |
31909-58-7 | 98% | 25g |
￥4,320.00 | 2022-01-10 | |
| Apollo Scientific | OR23643-1g |
3-(Fur-2-yl)-3-oxopropanenitrile |
31909-58-7 | 98% | 1g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR23643-5g |
3-(Fur-2-yl)-3-oxopropanenitrile |
31909-58-7 | 98% | 5g |
£21.00 | 2025-03-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029005-5g |
3-(2-furyl)-3-oxo-propanenitrile |
31909-58-7 | 97% | 5g |
￥926 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O79970-5g |
3-(Furan-2-yl)-3-oxopropanenitrile |
31909-58-7 | 5g |
¥928.0 | 2021-09-08 |
3-(2-furyl)-3-oxo-propanenitrile Related Literature
-
Murugan Subaramanian,Palmurukan M. Ramar,Jagannath Rana,Virendra Kumar Gupta,Ekambaram Balaraman Chem. Commun. 2020 56 8143
-
Ramulu Akula,Yan Xiong,Hasim Ibrahim RSC Adv. 2013 3 10731
-
Meiqi Geng,Jinqiang Kuang,Weiwei Fang,Maozhong Miao,Yongmin Ma Org. Biomol. Chem. 2022 20 8187
-
Maruti B. Yadav,Yeon Tae Jeong Org. Biomol. Chem. 2021 19 7409
-
Jianwei Yan,Guangjie He,Fulin Yan,Jixia Zhang,Guisheng Zhang RSC Adv. 2016 6 44029
31909-58-7 (3-(2-furyl)-3-oxo-propanenitrile) Related Products
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